9,9'-Diethyl-9H,9'H-3,3'-bicarbazole

• IUPAC Name: 9-ethyl-3-(9-ethylcarbazol-3-yl)carbazole
• InChI: InChI=1S/C28H24N2/c1-3-29-25-11-7-5-9-21(25)23-17-19(13-15-27(23)29)20-14-16-28-24(18-20)22-10-6-8-12-26(22)30(28)4-2/h5-18H,3-4H2,1-2H3
• InChI Key: FHYBJLCZRQQVAM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C3=CC4=C(C=C3)N(C5=CC=CC=C54)CC)C6=CC=CC=C61
• Molecular Formula: C28H24N2
• Molecular Weight: 388.5 g/mol
• CAS RN: 20466-00-6

Description

9,9’-Diethyl-9H,9’H-3,3’-bicarbazole is a chemical compound with the molecular formula C28H24N2. It is a solid substance at 20°C.

Molecular Structure Analysis

The molecular structure of 9,9’-Diethyl-9H,9’H-3,3’-bicarbazole consists of 28 carbon atoms, 24 hydrogen atoms, and 2 nitrogen atoms, giving it a molecular weight of 388.51.

Physical And Chemical Properties Analysis

9,9’-Diethyl-9H,9’H-3,3’-bicarbazole appears as a white to amber powder or crystal. It has a melting point range of 190.0 to 194.0 °C. The maximum absorption wavelength is 303 nm in dichloromethane.

Scientific Research Applications

Optoelectronic Properties

9,9'-Diethyl-9H,9'H-3,3'-bicarbazole and its derivatives are extensively studied for their optoelectronic properties. They are particularly relevant in the context of organic light-emitting diodes (OLEDs). For instance, Cao et al. (2017) designed and synthesized three 3,3′-bicarbazole derivatives, demonstrating their high thermal stabilities and thermally activated delayed fluorescence (TADF) characteristics, making them suitable for OLED applications (Cao et al., 2017). Similarly, Liu et al. (2019) explored 9,9'-bicarbazole derivatives as potential novel platforms for efficient host materials in green and red OLEDs (Liu et al., 2019).

Hole-Transporting Properties

These compounds are also investigated for their hole-transporting properties, which are essential for efficient OLED operation. Lee et al. (2009) synthesized new hole-transporting materials based on 9,9'-diethyl-3,3'-bicarbazole, showing promising luminance efficiencies when used as a hole transport layer (HTL) material in OLEDs (Lee et al., 2009).

Antimicrobial Activities

Apart from optoelectronic applications, derivatives of this compound have been explored for their antimicrobial properties. Salih et al. (2016) utilized 9H-carbazole as a precursor to prepare new heterocyclic derivatives, demonstrating their potential as antimicrobial agents (Salih, Salimon, & Yousif, 2016).

Photoluminescent Properties

The photoluminescent properties of bicarbazole-based compounds are of significant interest. For example, Tang et al. (2017) studied two phenylcarbazole-based dimers, showcasing their strong photoluminescent properties, which could be tuned by substituent groups. These properties are crucial for potential applications in luminescent materials and OLEDs (Tang et al., 2017).

Medicinal Chemistry

Carbazole scaffolds, including this compound, are also notable in medicinal chemistry. Tsutsumi et al. (2016) highlighted the biological activities of carbazole-containing molecules, which have shown antibacterial, antimalarial, anticancer, and anti-Alzheimer properties. The carbazole scaffold's versatility in drug development is attributed to its wide range of biological activities upon modifications (Tsutsumi, Gündisch, & Sun, 2016).

Safety and Hazards

9,9’-Diethyl-9H,9’H-3,3’-bicarbazole may cause skin irritation and serious eye irritation. It is recommended to wash skin thoroughly after handling, wear protective gloves, eye protection, and face protection. If it gets on the skin, it should be washed off with plenty of water.

Future Directions

While specific future directions for 9,9’-Diethyl-9H,9’H-3,3’-bicarbazole are not mentioned, similar compounds like 9,9’-Diphenyl-9H,9’H-3,3’-bicarbazole are being explored for their potential in OLED devices. This suggests that 9,9’-Diethyl-9H,9’H-3,3’-bicarbazole could also have potential applications in this area.

Mechanism of Action

Target of Action

9,9’-Diethyl-9H,9’H-3,3’-bicarbazole is an organic compound that primarily targets the electron transport chain in organic light-emitting diodes (OLEDs) and other optoelectronic devices . It serves as a source of electrons, which are crucial for the creation of exciplexes .

Mode of Action

The compound interacts with its targets by donating electrons. These electrons are then used to create exciplexes , which are excited states formed by the interaction of two different molecules . The formation of these exciplexes results in changes in the energy state of the system, which can lead to the emission of light in OLEDs .

Biochemical Pathways

The primary biochemical pathway affected by 9,9’-Diethyl-9H,9’H-3,3’-bicarbazole is the electron transport chain in optoelectronic devices . The donation of electrons by the compound allows for the creation of exciplexes, which can function as either an emitting layer or a host material in fluorescent and phosphorescent OLED devices . The downstream effects of this include the emission of light in OLEDs and changes in the energy state of the system .

Pharmacokinetics

Itsbioavailability in the system can be influenced by factors such as its purity, the conditions under which it is stored, and the method by which it is introduced into the device .

Result of Action

The primary result of the action of 9,9’-Diethyl-9H,9’H-3,3’-bicarbazole is the emission of light in OLEDs . By donating electrons and facilitating the creation of exciplexes, the compound plays a crucial role in the functioning of these devices .

Action Environment

The action, efficacy, and stability of 9,9’-Diethyl-9H,9’H-3,3’-bicarbazole can be influenced by various environmental factors. For instance, it should be stored at room temperature to maintain its stability . Additionally, it should be handled with appropriate protective equipment to prevent irritation to the eyes, skin, and respiratory tract . During storage and transportation, it should be kept away from oxidizing agents, strong acids, and strong bases to prevent hazardous situations .